molecular formula C20H32O2 B1210837 Dictyoxepin CAS No. 63250-21-5

Dictyoxepin

Cat. No. B1210837
CAS RN: 63250-21-5
M. Wt: 304.5 g/mol
InChI Key: HFYSUZOICYWQHK-ZKIDJSGLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dictyoxepin is a natural product found in Dictyota dichotoma with data available.

Scientific Research Applications

1. Bacterial Biofilm Inhibition

Dictyoxepin, isolated from the Caribbean alga Dictyota pinnatifida, has demonstrated mild inhibition properties against Escherichia coli biofilms. This suggests its potential as a controlling agent for bacterial biofilms, which are significant in nosocomial infections (Rubiano-Buitrago et al., 2019).

2. Dictyostelium Research Tool

While not directly related to dictyoxepin, research tools like dictyExpress, a web-based platform, support the exploration of gene expression data, including those related to compounds like dictyoxepin. These tools facilitate biomedical research, including studies on cellular behavior, gene functions, and molecular medicine, which can indirectly support research on dictyoxepin and similar compounds (Rot et al., 2009).

3. Dictyostelium in Biomedical Research

Research on Dictyostelium discoideum, a model organism, has contributed to understanding various biological processes relevant to human health. This includes research on cellular and developmental functions, potentially aiding studies involving dictyoxepin (Williams et al., 2006).

properties

CAS RN

63250-21-5

Product Name

Dictyoxepin

Molecular Formula

C20H32O2

Molecular Weight

304.5 g/mol

IUPAC Name

(5aS,8S,9R,9aS)-1,5a-dimethyl-8-[(2R)-6-methylhept-5-en-2-yl]-7,8,9,9a-tetrahydro-6H-3-benzoxepin-9-ol

InChI

InChI=1S/C20H32O2/c1-14(2)7-6-8-15(3)17-9-10-20(5)11-12-22-13-16(4)18(20)19(17)21/h7,11-13,15,17-19,21H,6,8-10H2,1-5H3/t15-,17+,18+,19-,20+/m1/s1

InChI Key

HFYSUZOICYWQHK-ZKIDJSGLSA-N

Isomeric SMILES

CC1=COC=C[C@]2([C@@H]1[C@@H]([C@@H](CC2)[C@H](C)CCC=C(C)C)O)C

SMILES

CC1=COC=CC2(C1C(C(CC2)C(C)CCC=C(C)C)O)C

Canonical SMILES

CC1=COC=CC2(C1C(C(CC2)C(C)CCC=C(C)C)O)C

synonyms

dictyoxepin

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dictyoxepin
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Reactant of Route 3
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Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
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